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Compound of Interest

Compound Name:
(2,4-diMethylphenyl)(2-

nitrophenyl)sulfane

Cat. No.: B569330 Get Quote

DISCLAIMER: A comprehensive search of publicly available scientific literature, patent

databases, and commercial supplier information did not yield specific stability studies for (2,4-
diMethylphenyl)(2-nitrophenyl)sulfane. The information that follows is based on the

compound's role as a known intermediate in pharmaceutical synthesis and general chemical

principles. The detailed quantitative data, experimental protocols for stability-indicating assays,

and degradation pathways requested for a full technical guide are not available in the public

domain and are likely proprietary information.

Introduction
(2,4-diMethylphenyl)(2-nitrophenyl)sulfane is a chemical compound primarily recognized for

its role as a key intermediate in the synthesis of Vortioxetine, an antidepressant medication.[1]

[2] It is also identified as "Vortioxetine Impurity 51".[3] Given its function as a synthetic

precursor in the pharmaceutical industry, understanding its stability is critical for ensuring the

quality, purity, and safety of the final active pharmaceutical ingredient (API). This guide

provides an overview of the known information and outlines the necessary experimental

framework for a comprehensive stability assessment.

Chemical and Physical Properties
A summary of the basic properties of (2,4-diMethylphenyl)(2-nitrophenyl)sulfane is

presented below. This data is compiled from chemical supplier catalogs and public chemical

databases.
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Property Value Source

IUPAC Name
2,4-dimethyl-1-(2-

nitrophenyl)sulfanylbenzene
PubChem[3]

CAS Number 1610527-49-5 Sigma-Aldrich

Molecular Formula C₁₄H₁₃NO₂S PubChem[3]

Molecular Weight 259.33 g/mol PubChem[3]

Physical Form Light yellow to yellow solid ChemicalBook[4]

Storage Conditions
Room Temperature, Sealed in

Dry
Sigma-Aldrich

Known Reactivity and Role in Synthesis
The primary documented role of (2,4-diMethylphenyl)(2-nitrophenyl)sulfane is as

intermediate (III) in the synthesis of Vortioxetine, as detailed in European Patent EP 2981520

B1.[1] The synthetic pathway involves the S-arylation of 2,4-dimethylthiophenol to form the

sulfane, followed by the reduction of the nitro group to an aniline derivative.

The general workflow described in the patent literature is illustrated below.
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Step 1: S-arylation

Step 2: Nitro Group Reduction

Step 3: Piperazine Ring Formation

2,4-dimethylthiophenol

(2,4-diMethylphenyl)
(2-nitrophenyl)sulfane

(Intermediate III)

Base (e.g., K2CO3)
Solvent (e.g., DMF)

1-fluoro-2-nitrobenzene

Base (e.g., K2CO3)
Solvent (e.g., DMF)

2-((2,4-dimethylphenyl)thio)aniline
(Intermediate IV)

Reducing Agent (e.g., Fe)
Solvent (e.g., AcOH)

Vortioxetine

Further Synthesis Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b569330#stability-studies-of-2-4-dimethylphenyl-2-
nitrophenyl-sulfane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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